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Compound Name: O-Ethyl methylphosphonothioate

Cat. No.: B097626

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Ethyl Methylphosphonothioate (EMPTA), a dual-use organophosphate compound, holds
significance in various chemical sectors. It is recognized primarily as a precursor in the
synthesis of certain pesticides and, notably, V-series nerve agents, including VX.[1] Its dual-use
nature necessitates a thorough understanding of its physical and chemical characteristics for
safe handling, regulatory compliance, and research applications. This technical guide provides
a comprehensive overview of the known physical and chemical properties of EMPTA, compiled
from available safety data sheets and chemical databases.

Physical and Chemical Properties

The physical and chemical properties of EMPTA are summarized in the tables below. These
values are critical for modeling its behavior in various systems, designing synthetic routes, and
establishing safety protocols.

Table 1: General and Physical Properties of EMPTA
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Property Value Source(s)
Molecular Formula C3HeO2PS [1]
Molecular Weight 140.14 g/mol [1]
Appearance Colorless to light yellow liquid

Boiling Point 73 °C at 1 mmHg

Density 1.18 g/mL at 25 °C

Refractive Index 1.487 at 20 °C

Vapor Pressure 0.31 mmHg

Solubilit Slightly soluble in Chloroform
olubili
Y and Methanol

Table 2: Safety and Reactivity Data for EMPTA

Property Value Source(s)
Flash Point 107 °C (224.6 °F) - closed cup
Hygroscopic and moisture-
Stability yo N P
sensitive.
Toxic if swallowed, in contact
with skin, or if inhaled. Causes
Hazards

severe skin burns and eye

damage.

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the determination of the physical
and chemical properties of EMPTA are not readily available in the public domain. However,
standard methodologies for determining these properties for liquid chemicals are well-
established and would be applicable.

¢ Boiling Point: The boiling point of EMPTA at reduced pressure is a key identifier. Standard
laboratory practice for determining the boiling point of a liquid involves distillation or the use
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of a Thiele tube apparatus. The temperature at which the vapor pressure of the liquid equals
the applied pressure is recorded as the boiling point.

o Density: The density of a liquid can be determined using a pycnometer or a digital density
meter. The mass of a known volume of the substance is measured, and the density is
calculated.

o Refractive Index: An Abbe refractometer is the standard instrument for measuring the
refractive index of a liquid. This property is a measure of how light propagates through the
substance and is useful for identification and purity assessment.

o Flash Point: The flash point is determined using a closed-cup tester, following standardized
methods such as ASTM D93. This is a critical safety parameter that indicates the lowest
temperature at which the liquid can vaporize to form an ignitable mixture in air.[2][3][4][5][6]

Synthesis and Reactivity

EMPTA can be synthesized through various routes common in organophosphorus chemistry. A
primary method involves the reaction of methylphosphonothioic dichloride with an alcohol in the
presence of a base.[7] This reaction proceeds via nucleophilic attack of the alcohol on the
phosphorus atom. An alternative synthesis involves the reaction of methylphosphonic
dichloride with an alcohol and sodium hydrogen sulphide.[7]

The reactivity of EMPTA is characterized by its bifunctional nature, with reactive sites at both
the phosphorus and sulfur atoms. It is a key intermediate in the synthesis of the nerve agent
VX, where the deprotonated form of EMPTA acts as a nucleophile.[7]

Characterization Workflow

Due to the absence of described signaling pathways for EMPTA, a logical workflow for the
characterization of a chemical compound like EMPTA is presented below. This diagram
illustrates the general steps from synthesis to comprehensive analysis.
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Caption: General workflow for the synthesis and characterization of a chemical compound like
EMPTA.
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Conclusion

This technical guide provides a consolidated source of information on the physical and
chemical properties of EMPTA. While quantitative data is available from various sources,
detailed experimental protocols specific to this compound are not widely published. The
provided information, including the general characterization workflow, serves as a valuable
resource for professionals in research, development, and safety assessment who work with or
encounter this significant organophosphorus compound. It is imperative to handle EMPTA with
extreme caution in a well-ventilated chemical fume hood, using appropriate personal protective
equipment, due to its high toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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